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Compound of Interest

Compound Name: Asperlactone

Cat. No.: B158665

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for Asperlactone,
a secondary metabolite produced by various fungi of the Aspergillus genus, notably Aspergillus
ochraceus and Aspergillus melleus.[1] This document is intended to serve as a comprehensive
resource, presenting Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data
in a structured format, detailing the experimental protocols for their acquisition, and visualizing
the biosynthetic pathway of this compound.

Spectroscopic Data of Asperlactone

The structural elucidation of Asperlactone, with the molecular formula CeH1204, has been
primarily achieved through NMR and MS techniques.[1] The following tables summarize the
key quantitative data obtained from these analyses.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical tool for determining the structure of organic
molecules. The *H and 3C NMR data provide detailed information about the carbon skeleton
and the chemical environment of the constituent atoms. While a complete, explicitly published
table of all chemical shifts for Asperlactone is not readily available in a single source,
biosynthetic studies have utilized 3C NMR to investigate its formation.[2][3]

Table 1: *H NMR Spectroscopic Data for Asperlactone
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Chemical Shift (d) o Coupling Constant
Proton Multiplicity
[Ppm] (J) [Hz]

Data not available in a
consolidated table
from the search

results.

Table 2: 3C NMR Spectroscopic Data for Asperlactone

Carbon Chemical Shift (d) [ppm]

Data not available in a consolidated table from

the search results.

Note: The absence of consolidated NMR data in the provided search results prevents the
population of these tables. Further targeted literature review is required to obtain these specific

values.

Mass Spectrometry (MS)

Mass spectrometry is employed to determine the molecular weight and elemental composition
of a compound, as well as to gain structural information through fragmentation analysis. For
Asperlactone, High-Resolution Electrospray lonization Mass Spectrometry (HR-ESI-MS) is a

common technique.

Table 3: Mass Spectrometry Data for Asperlactone
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Parameter Value

Molecular Formula CoH1204
Molecular Weight 184.19 g/mol [1]
Exact Mass 184.07355886 Da

Specific fragmentation data for Asperlactone is
not detailed in the provided search results.

Key Fragmentation Peaks (m/z) General fragmentation patterns for five-
membered lactones often involve the loss of CO
and/or H20.

Experimental Protocols

The following sections describe the general methodologies for the isolation of Asperlactone
and its analysis by NMR and MS, based on common practices for fungal secondary
metabolites.

Isolation and Purification of Asperlactone

The isolation of Asperlactone typically involves the cultivation of an appropriate Aspergillus
strain, followed by extraction and chromatographic purification of the secondary metabolites.

Figure 1: General Workflow for Asperlactone Isolation
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Caption: A generalized workflow for the isolation of Asperlactone from fungal cultures.

NMR Spectroscopic Analysis

For structural elucidation, NMR spectra are recorded on a high-field spectrometer.

Protocol:
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o Sample Preparation: A purified sample of Asperlactone is dissolved in a deuterated solvent
(e.g., CDCIs or DMSO-ds).

e Data Acquisition: *H, 13C, and various 2D NMR experiments (e.g., COSY, HSQC, HMBC) are
performed.

o Data Processing: The acquired data is processed using appropriate software to obtain the
final spectra.

Mass Spectrometric Analysis

HR-ESI-MS is typically used to obtain accurate mass and fragmentation data.
Protocol:

o Sample Preparation: A solution of the purified compound is prepared in a suitable solvent
(e.g., methanol or acetonitrile).

¢ Infusion: The sample is introduced into the mass spectrometer via direct infusion or coupled
with a liquid chromatography system.

o Data Acquisition: Mass spectra are acquired in both full scan mode to determine the
molecular ion and in tandem MS (MS/MS) mode to study the fragmentation patterns.

Biosynthetic Pathway of Asperlactone

Asperlactone is a polyketide, biosynthesized from acetate units. The proposed biosynthetic
pathway involves the formation of a linear polyketide chain, which then undergoes a series of
enzymatic modifications, including cyclization and oxidation, to form the final lactone structure.

Figure 2: Proposed Biosynthetic Pathway of Asperlactone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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